(Z)-PUGNAc

• Molecular Formula: C15H19N3O7
• Molecular Weight: 353.33 g/mol
• InChI: InChI=1S/C15H19N3O7/c1-8(20)16-11-13(22)12(21)10(7-19)24-14(11)18-25-15(23)17-9-5-3-2-4-6-9/h2-6,10-13,19,21-22H,7H2,1H3,(H,16,20)(H,17,23)/b18-14+
• InChIKey: PBLNJFVQMUMOJY-NBVRZTHBSA-N

(Z)-PUGNAc for Research Procurement: O-GlcNAcase and β-Hexosaminidase Dual Inhibitor Stereoisomer

(Z)-PUGNAc (CAS 132489-69-1) is the Z-oxime stereoisomer of O-(2-acetamido-2-deoxy-D-glucopyranosylidene)amino N-phenylcarbamate, a cell-permeable, reversible competitive inhibitor of the glycoside hydrolase O-GlcNAcase (OGA, EC 3.2.1.169) and the functionally related lysosomal β-hexosaminidases (HexA/B, EC 3.2.1.52). It is classified within the PUGNAc family of transition-state analogue inhibitors and is characterized by a phenylcarbamoyl oxime moiety at the anomeric carbon that mimics the oxazoline intermediate of GH84 and GH20 enzyme catalysis. The compound exhibits inhibition constants (Ki) of 46 nM for O-GlcNAcase and 36 nM for β-hexosaminidase [1], and increases global O-GlcNAc levels approximately 2-fold in HT29 human colon cancer cells at standard working concentrations [2]. Critically, the (Z)-configuration of the oxime double bond is a structural determinant of inhibitory potency; the corresponding (E)-isomer is vastly less active [3].

Workflow

O-GlcNAcase / β-hexosaminidase dual-inhibition study context

Selection Logic

Requires verified (Z)-oxime stereochemistry for pathway-response studies

Cell Permeability

Cell-permeable probe for intact-cell O-GlcNAc elevation assays

• [1] Macauley MS, Whitworth GE, Debowski AW, Chin D, Vocadlo DJ. O-GlcNAcase uses substrate-assisted catalysis: kinetic analysis and development of highly selective mechanism-inspired inhibitors. J Biol Chem. 2005;280(27):25313-25322. PMID: 15851468. View Source
• [2] Haltiwanger RS, Grove K, Philipsberg GA. Modulation of O-linked N-acetylglucosamine levels on nuclear and cytoplasmic proteins in vivo using the peptide O-GlcNAc-β-N-acetylglucosaminidase inhibitor O-(2-acetamido-2-deoxy-D-glucopyranosylidene)amino-N-phenylcarbamate. J Biol Chem. 1998;273(6):3611-3617. PMID: 9452489. View Source
• [3] Perreira M, Kim EJ, Thomas CJ, Hanover JA. Inhibition of O-GlcNAcase by PUGNAc is dependent upon the oxime stereochemistry. Bioorg Med Chem. 2006;14(3):837-846. PMID: 16214344. View Source

Why (Z)-PUGNAc Cannot Be Substituted with Non-Stereochemically Defined PUGNAc or Selective OGA Inhibitors

Generic substitution of (Z)-PUGNAc with racemic PUGNAc, the (E)-isomer alone, or any stereochemically undefined preparation introduces a critical loss of O-GlcNAcase inhibitory potency that undermines experimental reproducibility. The (E)-stereoisomer achieves only approximately 10% inhibition of recombinant O-GlcNAcase at 1 μM, compared to approximately 80% inhibition by the (Z)-isomer at the identical concentration [1]. Consequently, procurement of PUGNAc without verified (Z)-stereochemistry commits the experiment to an undefined mixture in which the poorly active (E)-form may dominate the composition. Beyond stereochemical identity, substituting (Z)-PUGNAc with highly selective OGA inhibitors such as Thiamet G or NButGT eliminates concomitant β-hexosaminidase inhibition—a property that materially alters downstream cellular phenotypes, including insulin signaling outcomes that are specifically attributable to dual enzyme targeting rather than O-GlcNAc elevation alone [2]. These two dimensions—stereochemical purity and target selectivity profile—cannot be compensated for by adjusting inhibitor concentration and must be verified at the procurement stage.

Stereochemistry Racemic or (E)-isomer PUGNAc vastly reduces OGA inhibition; potency profile may not transfer.

Selectivity Substituting Thiamet G or NButGT eliminates hexosaminidase co-inhibition, altering insulin signaling endpoints.

Structural Analog Truncated analogs like LOGNAc lack the phenyl carbamate pharmacophore; enzyme inhibition may shift significantly.

• [1] Perreira M, Kim EJ, Thomas CJ, Hanover JA. Inhibition of O-GlcNAcase by PUGNAc is dependent upon the oxime stereochemistry. Bioorg Med Chem. 2006;14(3):837-846. PMID: 16214344. View Source
• [2] Macauley MS, Bubb AK, Martinez-Fleites C, Davies GJ, Vocadlo DJ. Elevation of global O-GlcNAc levels in 3T3-L1 adipocytes by selective inhibition of O-GlcNAcase does not induce insulin resistance. J Biol Chem. 2008;283(50):34687-34695. PMID: 18842583. View Source

(Z)-PUGNAc Quantitative Differentiation Evidence: Stereoisomer Potency, Selectivity Profile, and Functional Divergence Versus Comparator OGA Inhibitors

Evidence 1: (Z)-PUGNAc Versus (E)-PUGNAc Stereoisomer O-GlcNAcase Inhibitory Potency

The Z-oxime stereoisomer of PUGNAc is a vastly more potent O-GlcNAcase inhibitor than the E-oxime stereoisomer. Using recombinant O-GlcNAcase and a fluorogenic substrate in vitro, (Z)-PUGNAc at 1 μM inhibited approximately 80% of enzyme activity, whereas (E)-PUGNAc at the identical 1 μM concentration inhibited only approximately 10% of activity [1]. This approximately 8-fold greater fractional inhibition at a matched concentration translates to a difference in apparent binding affinity that renders the (E)-isomer functionally inadequate for O-GlcNAcase inhibition in most experimental contexts. In intact HEK and HeLa cell systems, (Z)-PUGNAc induced an approximately 1.4-fold increase in O-GlcNAc incorporation on proteins, confirming that the stereochemical advantage observed in vitro translates into enhanced cellular O-GlcNAc elevation [1].

(Z) vs (E) Stereoisomer Potency

Head-to-head

~8-fold greater fractional inhibition at 1 μM

Reported stereochemical-control context: (Z)-oxime drives inhibitory potency.

Recombinant OGA and intact-cell data; undefined stereochemistry risks weak inhibition.

Evidence Dimension	O-GlcNAcase inhibition at 1 μM inhibitor concentration
Target Compound Data	(Z)-PUGNAc: approximately 80% inhibition of recombinant O-GlcNAcase activity at 1 μM; 1.4-fold increase in cellular O-GlcNAc levels in HEK and HeLa cells
Comparator Or Baseline	(E)-PUGNAc: approximately 10% inhibition of recombinant O-GlcNAcase activity at 1 μM; no significant cellular O-GlcNAc elevation reported
Quantified Difference	Approximately 8-fold greater fractional inhibition at matched 1 μM concentration; qualitatively, (Z)-isomer described as 'vastly more potent' than the (E)-isomer in both in vitro and intact cell experiments
Conditions	Recombinant O-GlcNAcase with fluorogenic substrate (in vitro); HEK and HeLa cell culture (intact cell)

Why This Matters

Procurement of stereochemically undefined PUGNAc risks obtaining a preparation dominated by the poorly active (E)-isomer, which would require substantially higher concentrations to achieve meaningful OGA inhibition and may introduce solvent toxicity or off-target effects at those elevated doses.

• [1] Perreira M, Kim EJ, Thomas CJ, Hanover JA. Inhibition of O-GlcNAcase by PUGNAc is dependent upon the oxime stereochemistry. Bioorg Med Chem. 2006;14(3):837-846. PMID: 16214344. View Source

Evidence 2: (Z)-PUGNAc Versus Thiamet G—OGA/Hexosaminidase Selectivity Profile

(Z)-PUGNAc is a dual inhibitor of O-GlcNAcase (Ki = 46 nM) and lysosomal β-hexosaminidase (Ki = 36 nM), exhibiting a selectivity ratio of approximately 1.3-fold between the two target enzymes—effectively non-selective [1]. In contrast, Thiamet G inhibits O-GlcNAcase with a Ki of 21 nM while displaying 37,000-fold selectivity over human lysosomal β-hexosaminidase [2]. The 37,000-fold selectivity window for Thiamet G means that at concentrations sufficient for complete OGA inhibition, hexosaminidase activity remains essentially unperturbed, whereas (Z)-PUGNAc at its effective OGA-inhibitory concentration simultaneously blocks hexosaminidase. This difference in selectivity is structurally grounded: the phenylcarbamate moiety of PUGNAc projects toward solvent in the enzyme-inhibitor complex, allowing the inhibitor to be accommodated in the active sites of both GH84 (OGA) and GH20 (hexosaminidase) enzymes with comparable affinity [3].

OGA/Hexosaminidase Selectivity vs Thiamet G

Cross-study

~1.3-fold vs 37,000-fold selectivity window

Assay context: effectively non-selective dual inhibitor vs high-selectivity comparator.

Confounded phenotypes possible if selectivity profile mismatches experimental question.

Evidence Dimension	Selectivity ratio: O-GlcNAcase vs lysosomal β-hexosaminidase inhibition
Target Compound Data	(Z)-PUGNAc: Ki(OGA) = 46 nM, Ki(β-hexosaminidase) = 36 nM; selectivity ratio ≈ 1.3-fold (effectively non-selective)
Comparator Or Baseline	Thiamet G: Ki(OGA) = 21 nM; 37,000-fold selectivity over human lysosomal β-hexosaminidase
Quantified Difference	Selectivity ratio: approximately 1.3-fold for (Z)-PUGNAc versus 37,000-fold for Thiamet G—a difference of over 28,000-fold in selectivity window
Conditions	In vitro enzyme inhibition assays using recombinant human O-GlcNAcase and human lysosomal β-hexosaminidase; Ki determination by kinetic analysis

Why This Matters

Investigators must decide whether their experimental question requires OGA-selective inhibition (choose Thiamet G) or dual OGA/hexosaminidase inhibition ((Z)-PUGNAc). Misalignment between inhibitor selectivity profile and experimental design can produce confounded phenotypes attributed incorrectly to O-GlcNAc elevation alone.

• [1] Macauley MS, Whitworth GE, Debowski AW, Chin D, Vocadlo DJ. O-GlcNAcase uses substrate-assisted catalysis: kinetic analysis and development of highly selective mechanism-inspired inhibitors. J Biol Chem. 2005;280(27):25313-25322. PMID: 15851468. View Source
• [2] Yuzwa SA, Macauley MS, Heinonen JE, et al. A potent mechanism-inspired O-GlcNAcase inhibitor that blocks phosphorylation of tau in vivo. Nat Chem Biol. 2008;4(8):483-490. PMID: 18587388. [Thiamet G selectivity data confirmed by vendor technical datasheet: Selleck Chemicals, Thiamet G product page.] View Source
• [3] Whitworth GE, Macauley MS, Stubbs KA, et al. Analysis of PUGNAc and NAG-thiazoline as transition state analogues for human O-GlcNAcase: mechanistic and structural insights into inhibitor selectivity and transition state poise. J Am Chem Soc. 2007;129(3):635-644. PMID: 17227027. View Source

Evidence 3: (Z)-PUGNAc Versus NButGT—Functional Divergence in Insulin Signaling Outcomes Attributable to Selectivity Differences

Treatment of 3T3-L1 adipocytes with (Z)-PUGNAc induces insulin desensitization characterized by impaired insulin-stimulated Akt phosphorylation, a phenotype historically attributed to global O-GlcNAc elevation. However, treatment of the same 3T3-L1 adipocyte model with NButGT—a selective OGA inhibitor with 1,200-fold selectivity over lysosomal β-hexosaminidase (Ki for OGA = 0.23 μM)—produces comparable or greater global O-GlcNAc elevation yet does not replicate the insulin-desensitizing effects of (Z)-PUGNAc [1]. This functional divergence directly implicates concomitant β-hexosaminidase inhibition, rather than O-GlcNAc elevation per se, as the mechanistic driver of PUGNAc-induced insulin resistance. In rodent models, prolonged NButGT administration dramatically elevates O-GlcNAc levels in all tissues assayed without perturbing insulin sensitivity or glucohomeostasis, further corroborating that the metabolic phenotype of (Z)-PUGNAc arises from its dual-target pharmacology [2].

Insulin Signaling Divergence vs NButGT

Cross-study

Dual inhibition induces insulin desensitization; selective OGA inhibition does not.

Reported model-response context: phenotype attributed to hexosaminidase co-inhibition.

3T3-L1 adipocyte and rodent model data.

Evidence Dimension	Induction of insulin resistance in 3T3-L1 adipocytes following OGA inhibitor treatment
Target Compound Data	(Z)-PUGNAc: induces insulin desensitization; impairs insulin-stimulated Akt phosphorylation in 3T3-L1 adipocytes; non-selective (Ki OGA = 46 nM, Ki Hex = 36 nM)
Comparator Or Baseline	NButGT: does NOT induce insulin resistance or impair Akt phosphorylation in 3T3-L1 adipocytes; selective for OGA (Ki OGA = 0.23 μM; 1,200-fold selectivity over β-hexosaminidase); also fails to perturb insulin sensitivity in rats and mice in vivo
Quantified Difference	Qualitative functional divergence: insulin-desensitizing phenotype present with (Z)-PUGNAc, absent with NButGT, despite both compounds elevating global O-GlcNAc to comparable or greater levels
Conditions	3T3-L1 adipocyte cell culture model; insulin-stimulated Akt phosphorylation assay (Ser473); confirmed in rodent in vivo models (rats and mice) for NButGT

Why This Matters

For studies investigating whether O-GlcNAc elevation causes insulin resistance, (Z)-PUGNAc is an inappropriate single-agent tool because its hexosaminidase off-target activity confounds the attribution of phenotype to O-GlcNAc. Conversely, for studies requiring a chemical model of insulin resistance with a defined dual-enzyme pharmacological profile, (Z)-PUGNAc provides a mechanistically distinct tool that cannot be replicated by selective OGA inhibitors.

• [1] Macauley MS, Bubb AK, Martinez-Fleites C, Davies GJ, Vocadlo DJ. Elevation of global O-GlcNAc levels in 3T3-L1 adipocytes by selective inhibition of O-GlcNAcase does not induce insulin resistance. J Biol Chem. 2008;283(50):34687-34695. PMID: 18842583. View Source
• [2] Macauley MS, Shan X, Yuzwa SA, Gloster TM, Vocadlo DJ. Elevation of global O-GlcNAc in rodents using a selective O-GlcNAcase inhibitor does not cause insulin resistance or perturb glucohomeostasis. Chem Biol. 2010;17(9):949-958. PMID: 20851344. View Source

Evidence 4: (Z)-PUGNAc Versus GlcNAcstatin—Potency Gap and Selectivity Contrast

GlcNAcstatin, a glucoimidazole-based inhibitor designed using structural information from the O-GlcNAcase–PUGNAc co-crystal complex, achieves a Ki of 5 pM against O-GlcNAcase—approximately 9,200-fold more potent than (Z)-PUGNAc (Ki = 46 nM)—and exhibits 100,000-fold selectivity over human lysosomal HexA/B [1]. When applied to HEK 293 cells, GlcNAcstatin qualitatively appears more efficient than PUGNAc at raising intracellular O-GlcNAc levels as assessed by Western blot [1]. This potency differential is large enough that experimental protocols optimized for PUGNAc (typically 50–100 μM for cell treatment) cannot be directly translated to GlcNAcstatin, and vice versa. Moreover, the approximately 100,000-fold difference in hexosaminidase selectivity between these two inhibitors means that GlcNAcstatin can be used to cleanly dissect OGA-dependent phenotypes, whereas (Z)-PUGNAc simultaneously interrogates both OGA and hexosaminidase-dependent pathways.

Potency Gap vs GlcNAcstatin

Cross-study

~9,200-fold more potent; 100,000-fold selectivity over HexA/B

Assay potency context: dictates non-interchangeability in dose-response studies.

Picomolar Ki for ultrapotent OGA-selective inhibition.

Evidence Dimension	O-GlcNAcase inhibitory potency (Ki) and selectivity over lysosomal hexosaminidase HexA/B
Target Compound Data	(Z)-PUGNAc: Ki(OGA) = 46 nM; selectivity over HexA/B ≈ 1.3-fold (essentially non-selective)
Comparator Or Baseline	GlcNAcstatin: Ki(OGA) = 5 pM; 100,000-fold selectivity over HexA/B
Quantified Difference	Potency: GlcNAcstatin is approximately 9,200-fold more potent (46 nM vs 0.005 nM Ki). Selectivity: GlcNAcstatin is approximately 77,000-fold more selective for OGA over HexA/B than (Z)-PUGNAc
Conditions	Recombinant human O-GlcNAcase and human lysosomal HexA/B enzyme inhibition assays; competitive inhibition kinetics

Why This Matters

The extreme potency gap dictates that (Z)-PUGNAc and GlcNAcstatin are not interchangeable in dose-response studies. Procurement decisions must align with whether the experimental objective requires ultrapotent OGA-selective inhibition (GlcNAcstatin) or moderate-potency dual OGA/hexosaminidase inhibition ((Z)-PUGNAc).

• [1] Dorfmueller HC, Borodkin VS, Schimpl M, Shepherd SM, Shpiro N, van Aalten DMF. GlcNAcstatin: a picomolar, selective O-GlcNAcase inhibitor that modulates intracellular O-glcNAcylation levels. J Am Chem Soc. 2006;128(51):16484-16485. PMID: 17177381. View Source

Evidence 5: PUGNAc Versus LOGNAc and N-Acetyl Gluconolactam—Structural Determinants of Inhibitor Potency

Kinetic, thermodynamic, and crystallographic comparison of PUGNAc against two simpler OGA inhibitors—LOGNAc (a lactone oxime) and N-acetyl gluconolactam—using the bacterial OGA homologue BtGH84 from Bacteroides thetaiotaomicron demonstrates that both LOGNAc and the N-acetyl gluconolactam are significantly poorer inhibitors than PUGNAc [1]. The structural basis for this difference lies in the phenyl carbamate adornment of PUGNAc, which engages additional binding interactions with the enzyme surface while the GlcNAc sugar moiety is buried deep in the active-site pocket. LOGNAc and the lactam, which lack this phenyl carbamate extension, fail to capture these auxiliary binding energies, resulting in weaker inhibition that reflects poorer mimicry of transition-state geometry and steric clashes upon binding [1]. This structure-activity relationship establishes that the phenyl carbamate moiety is not a dispensable appendage but an essential pharmacophoric element for achieving nanomolar potency within the PUGNAc chemotype.

Phenyl Carbamate vs Truncated Analogs

Data to verify

LOGNAc and lactam reported as significantly poorer inhibitors.

Class-level structure-activity relationship review; essential pharmacophore context.

Exact Ki values not available; bacterial homologue data; source-specific review.

Evidence Dimension	Comparative inhibitor potency against bacterial OGA homologue BtGH84
Target Compound Data	PUGNAc: potent inhibitor of BtGH84 (qualitatively described as the more potent reference inhibitor)
Comparator Or Baseline	LOGNAc and N-acetyl gluconolactam: both described as 'significantly poorer inhibitors than PUGNAc'
Quantified Difference	Exact numerical Ki values for LOGNAc and the lactam are not provided in the available abstract; the difference is characterized as 'significant' and attributed to the absence of the phenyl carbamate moiety that mitigates steric clashes and improves transition-state mimicry
Conditions	Bacteroides thetaiotaomicron GH84 O-GlcNAcase homologue (BtGH84); kinetic, thermodynamic, and X-ray crystallographic analysis (PDB: 2xm2)

Why This Matters

This evidence defines the essential pharmacophoric contribution of the phenyl carbamate group within the PUGNAc scaffold, guiding procurement decisions away from truncated analogs (LOGNAc, lactam) that lack this critical structural feature and consequently fail to achieve the potency required for effective OGA inhibition in cellular and in vivo settings.

• [1] He Y, Bubb AK, Stubbs KA, Gloster TM, Davies GJ. Inhibition of a bacterial O-GlcNAcase homologue by lactone and lactam derivatives: structural, kinetic and thermodynamic analyses. 2011. Protein Data Bank in Europe, PDB entry 2xm2. View Source

(Z)-PUGNAc Application Scenarios: When Dual OGA/Hexosaminidase Inhibition Defines Experimental Value

Dual-Target Pharmacological Studies Requiring Concomitant O-GlcNAcase and Lysosomal β-Hexosaminidase Inhibition

In experimental designs where the research question requires simultaneous blockade of both OGA (GH84) and lysosomal β-hexosaminidases HexA/HexB (GH20), (Z)-PUGNAc is the appropriate tool compound. Its near-equipotent inhibition of both enzymes (Ki = 46 nM and 36 nM, respectively) [1] provides a defined dual-inhibition profile that cannot be achieved with selective OGA inhibitors such as Thiamet G (37,000-fold selectivity) or NButGT (600–1,200-fold selectivity) [2]. This scenario is particularly relevant when studying glycoconjugate metabolism at the intersection of cytoplasmic O-GlcNAc cycling and lysosomal glycolipid/glycoprotein catabolism, where the two enzyme systems may exhibit functional crosstalk.

Chemical Dissection of Insulin Resistance Mechanisms: Distinguishing O-GlcNAc-Dependent from Hexosaminidase-Dependent Metabolic Phenotypes

(Z)-PUGNAc induces insulin resistance in 3T3-L1 adipocytes and rat skeletal muscle, whereas the selective OGA inhibitor NButGT elevates global O-GlcNAc levels without causing insulin desensitization [1]. This differential pharmacology positions (Z)-PUGNAc as an essential comparator tool alongside selective OGA inhibitors in any study aiming to disentangle the contributions of O-GlcNAc elevation versus hexosaminidase inhibition to metabolic phenotypes. A panel comprising (Z)-PUGNAc, a selective OGA inhibitor (e.g., NButGT or Thiamet G), and a selective hexosaminidase inhibitor (e.g., Gal-PUGNAc) enables definitive attribution of observed metabolic effects to specific enzyme targets [2].

Trauma-Hemorrhage and Cardiac Protection Research Leveraging In Vivo O-GlcNAc Elevation

In a rat trauma-hemorrhage (T-H) model, (Z)-PUGNAc administration improved cardiac output, organ perfusion, and reduced circulating levels of IL-6 and TNF-α, effects mediated through increased protein O-GlcNAc levels in cardiac tissue [1]. (Z)-PUGNAc increased cardiac O-GlcNAc levels approximately 2-fold following T-H in Sprague-Dawley rats at a dose of 200 μmol/kg (i.v.) [2]. For laboratories studying the cardioprotective role of O-GlcNAcylation in acute injury models, (Z)-PUGNAc provides a validated pharmacological tool with established in vivo dosing parameters and outcome measures, though investigators must account for the compound's hexosaminidase co-inhibition when interpreting mechanism-of-action data.

Lysosomal Hexosaminidase Inhibition Control in O-GlcNAc Biology Experiments

Because (Z)-PUGNAc inhibits lysosomal β-hexosaminidases at concentrations comparable to those required for OGA inhibition, it serves as a positive control compound for hexosaminidase-dependent effects in O-GlcNAc-focused experiments. For example, PUGNAc treatment—but not selective OGA inhibitor treatment—leads to accumulation of abnormal fOS structures in membrane fractions as a consequence of lysosomal β-hexosaminidase inhibition [1]. Similarly, PUGNAc-mediated effects on globotetraosylceramide (Gb4Cer) accumulation in HUVEC cells are partially recapitulated by Thiamet G but with weaker magnitude, suggesting a hexosaminidase-dependent component [2]. (Z)-PUGNAc therefore enables researchers to benchmark the full pharmacological consequence of dual enzyme inhibition and thereby calibrate the specificity of phenotypes observed with selective inhibitors.

Application

Selection Property

Validation Focus

Dual OGA/Hexosaminidase pathway studies

Verified (Z)-stereochemistry and non-selective inhibition profile

Dual-enzyme target engagement in glycoconjugate research models

Insulin resistance mechanism dissection

Comparator tool with defined hexosaminidase co-inhibition

Metabolic phenotype attribution; O-GlcNAc vs hexosaminidase endpoint review

In vivo O-GlcNAc cardioprotection research

Established in vivo dosing and O-GlcNAc elevation parameters

Model-response monitoring in trauma-hemorrhage models

Hexosaminidase inhibition benchmark control

Positive control for dual enzyme inhibition pharmacology

Calibrate specificity of phenotypes from selective OGA inhibitors

• [1] Macauley MS, Whitworth GE, Debowski AW, Chin D, Vocadlo DJ. O-GlcNAcase uses substrate-assisted catalysis: kinetic analysis and development of highly selective mechanism-inspired inhibitors. J Biol Chem. 2005;280(27):25313-25322. PMID: 15851468. View Source
• [2] Macauley MS, Bubb AK, Martinez-Fleites C, Davies GJ, Vocadlo DJ. Elevation of global O-GlcNAc levels in 3T3-L1 adipocytes by selective inhibition of O-GlcNAcase does not induce insulin resistance. J Biol Chem. 2008;283(50):34687-34695. PMID: 18842583. View Source